![molecular formula C17H24ClFN2O2 B2656359 tert-Butyl 1-(4-chloro-2-fluorobenzyl)piperidin-4-ylcarbamate CAS No. 1286274-80-3](/img/structure/B2656359.png)
tert-Butyl 1-(4-chloro-2-fluorobenzyl)piperidin-4-ylcarbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Chemical Properties
The synthesis and characterization of tert-butyl 1-(4-chloro-2-fluorobenzyl)piperidin-4-ylcarbamate derivatives have been a focal point of research, highlighting their utility in chemical synthesis. For instance, a study detailed the synthesis, characterization, and biological evaluation of similar compounds, underscoring their potential in developing therapeutic agents (C. Sanjeevarayappa et al., 2015). This research showcases the compound's versatility in creating structurally diverse molecules with potential biological activities.
Material Science Applications
In material science, tert-butyl 1-(4-chloro-2-fluorobenzyl)piperidin-4-ylcarbamate derivatives have been employed in the synthesis of polymers and materials with specific properties. A notable study presented the synthesis and properties of ortho-linked polyamides, indicating the role of such compounds in developing new polymeric materials with enhanced thermal stability and solubility (S. Hsiao et al., 2000). These findings suggest the compound's application in creating advanced materials for industrial and technological uses.
Biological Activities and Potential Therapeutic Uses
Research has also delved into the biological activities of tert-butyl 1-(4-chloro-2-fluorobenzyl)piperidin-4-ylcarbamate derivatives, exploring their potential as therapeutic agents. Studies have evaluated the cytotoxicity of related compounds, revealing their antitumor activities and providing insights into their mechanisms of action (Bin-Rong Yao et al., 2018). These findings highlight the compound's relevance in medicinal chemistry and drug development, offering a pathway to new treatments for various diseases.
properties
IUPAC Name |
tert-butyl N-[1-[(4-chloro-2-fluorophenyl)methyl]piperidin-4-yl]carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24ClFN2O2/c1-17(2,3)23-16(22)20-14-6-8-21(9-7-14)11-12-4-5-13(18)10-15(12)19/h4-5,10,14H,6-9,11H2,1-3H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJMIMZZOWHLXBZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCN(CC1)CC2=C(C=C(C=C2)Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24ClFN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 1-(4-chloro-2-fluorobenzyl)piperidin-4-ylcarbamate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.